Cas no 2220111-47-5 ((2Z)-2-fluoro-3-(1H-imidazol-4-yl)prop-2-enoic acid hydrochloride)

• Product Name: (2Z)-2-fluoro-3-(1H-imidazol-4-yl)prop-2-enoic acid hydrochloride
• CAS No: 2220111-47-5
• MF: C₆H₆ClFN₂O₂
• MW: 192.575443744659
• CID: 5410136
• PubChem ID: 137951561
• Update Time: 2025-05-22

(2Z)-2-fluoro-3-(1H-imidazol-4-yl)prop-2-enoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-fluoro-3-(1H-imidazol-4-yl)prop-2-enoic acid hydrochloride

• Inchi： 1S/C6H5FN2O2.ClH/c7-5(6(10)11)1-4-2-8-3-9-4;/h1-3H,(H,8,9)(H,10,11);1H/b5-1-;
• InChI Key： JSDSTOXHVSIXSO-QYUSEIPKSA-N
• SMILES： C(O)(=O)/C(/F)=C/C1=CNC=N1.[H]Cl

Additional information on (2Z)-2-fluoro-3-(1H-imidazol-4-yl)prop-2-enoic acid hydrochloride

(2Z)-2-fluoro-3-(1H-imidazol-4-yl)prop-2-enoic acid hydrochloride - A Comprehensive Overview

The compound (2Z)-2-fluoro-3-(1H-imidazol-4-yl)prop-2-enoic acid hydrochloride, identified by the CAS number 2220111-47-5, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of imidazole derivatives, which have garnered considerable attention due to their unique chemical properties and versatile applications in fields such as pharmaceuticals, materials science, and catalysis.

Recent studies have highlighted the importance of imidazole-containing compounds in drug discovery, particularly in the development of antiviral and anticancer agents. The presence of the imidazole ring in (2Z)-2-fluoro-3-(1H-imidazol-4-yl)prop-2-enoic acid hydrochloride contributes to its ability to form hydrogen bonds and interact with biological targets, making it a promising candidate for therapeutic applications.

The chemical structure of this compound is characterized by a propenoic acid backbone with a fluorine substituent at the 2-position and an imidazole group at the 3-position. The Z configuration of the double bond introduces steric effects that influence the molecule's reactivity and selectivity in various reactions. This configuration is crucial for determining the compound's physical properties, such as solubility and stability.

One of the most intriguing aspects of (2Z)-2-fluoro-3-(1H-imidazol-4-yl)prop-2-en oic acid hydrochloride is its ability to act as a ligand in metal coordination chemistry. Recent research has demonstrated its potential as a chelating agent, forming stable complexes with transition metals such as copper and zinc. These metal complexes exhibit interesting catalytic properties, making them valuable in organic synthesis and industrial processes.

In terms of synthesis, this compound can be prepared via a variety of methods, including nucleophilic substitution, coupling reactions, and cyclization processes. The choice of synthetic route depends on the availability of starting materials and the desired purity of the final product. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are essential for pharmacological studies.

The application of (2Z)-2-fluoro-3-(1H-imidazol-4-y l)prop-2-en oic acid hydrochloride extends beyond traditional chemistry into emerging fields such as nanotechnology and green chemistry. For instance, it has been used as a building block for constructing functional materials with tailored properties, such as conducting polymers and metalloporphyrins.

Moreover, this compound has shown potential in environmental science, particularly in the development of sensors for detecting harmful substances like heavy metals and volatile organic compounds (VOCs). Its ability to undergo fluorescence changes upon interaction with analytes makes it a promising candidate for real-time monitoring systems.

In conclusion, (2Z)-2-fluoro -3-(1H-imidazol -4 -yl)prop - 0en oic acid hydrochloride is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future research and development efforts.